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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzonitrile

Cat. No.: B042179 Get Quote

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, providing a detailed examination of the synonyms, alternative

names, and critical identifiers for the chemical compound 4-(Trifluoromethyl)benzonitrile.

Understanding the varied nomenclature of this important synthetic building block is crucial for

accurate literature review, unambiguous procurement, and precise regulatory compliance.

Introduction: The Significance of 4-
(Trifluoromethyl)benzonitrile
4-(Trifluoromethyl)benzonitrile is a versatile fluorinated aromatic compound. The presence of

both a nitrile (-CN) group and a trifluoromethyl (-CF3) group on the benzene ring imparts

unique electronic properties and chemical reactivity. These features make it an invaluable

intermediate in the synthesis of a wide range of high-value molecules, particularly in the

pharmaceutical and agrochemical industries.[1] For instance, it is a key intermediate in the

synthesis of the antidepressant drug fluvoxamine.[2][3] Given its widespread use, a multitude

of names and identifiers have emerged from systematic nomenclature systems, commercial

suppliers, and regulatory databases, necessitating a clear and consolidated reference.

Core Chemical Identifiers
To ensure unambiguous identification, every chemical compound is assigned a set of unique

identifiers. For 4-(Trifluoromethyl)benzonitrile, the most critical of these are:
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CAS Registry Number: 455-18-5. This is the most universally accepted, unique identifier

assigned by the Chemical Abstracts Service (CAS) and is essential for database searches

and regulatory submissions.[1][4][5][6]

IUPAC Name: 4-(trifluoromethyl)benzonitrile. This is the systematic name generated

according to the rules of the International Union of Pure and Applied Chemistry, providing an

unambiguous structural description.[5]

Molecular Formula: C₈H₄F₃N. This formula denotes the elemental composition of the

molecule.[1][3][5]

A summary of these and other key identifiers from major chemical databases is presented in

the table below.

Identifier Value Source (Example)

CAS Registry Number 455-18-5
PubChem, NIST, Sigma-

Aldrich[2][5][6]

IUPAC Name 4-(trifluoromethyl)benzonitrile PubChem[5]

PubChem CID 67995 PubChem[1][5]

EC Number 207-239-1 PubChem, Sigma-Aldrich[2][5]

MDL Number MFCD00001826
Chem-Impex, Sigma-Aldrich[1]

[2]

Molecular Formula C₈H₄F₃N PubChem[1][5]

Molecular Weight 171.12 g/mol PubChem[1][5]

Compendium of Synonyms and Alternative Names
The diverse applications and commercial availability of this compound have led to a variety of

names. Understanding these alternatives is vital for comprehensive literature and patent

searches. The names can be broadly categorized based on their structural description.

Systematic and Semi-Systematic Variants: These names often follow established chemical

nomenclature rules but may differ in the priority given to functional groups.
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Benzonitrile, 4-(trifluoromethyl)-[5][6]

4-Trifluoromethylbenzonitrile[5][6]

p-(Trifluoromethyl)benzonitrile[5][6]

Benzonitrile, p-(trifluoromethyl)-[5][6]

4-Trifluoromethylbenzoic acid nitrile[5][6]

Names Based on the "Tolunitrile" Root: These names treat the molecule as a derivative of

tolunitrile (methylbenzonitrile).

α,α,α-Trifluoro-p-tolunitrile[1][3][7][8][9]

a,a,a-Trifluoro-p-tolunitrile[1]

alpha,alpha,alpha-Trifluoro-p-tolunitrile[5]

α,α,α-Trifluoro-p-toluonitrile[5][6]

.alpha.,.alpha.,.alpha.-Trifluoro-p-toluonitrile[5]

alpha,alpha,alpha-Trifluoro-4-toluonitrile[5]

Names Based on the "Benzotrifluoride" Root: These names consider the molecule a derivative

of benzotrifluoride (trifluoromethylbenzene).

4-Cyanobenzotrifluoride[1][5][7]

p-Cyanobenzotrifluoride[5][6]

Structural and Line-Formula Representations
A precise understanding of a chemical's identity is rooted in its structure. Various notation

systems are used to represent this structure in a machine-readable format.

SMILES (Simplified Molecular-Input Line-Entry System):C1=CC(=CC=C1C#N)C(F)(F)F[5] or

FC(F)(F)c1ccc(cc1)C#N
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InChI (International Chemical Identifier):InChI=1S/C8H4F3N/c9-8(10,11)7-3-1-6(5-12)2-4-

7/h1-4H[5][6]

InChIKey:DRNJIKRLQJRKMM-UHFFFAOYSA-N[5][6]

These identifiers are crucial for cheminformatics applications, database cross-referencing, and

ensuring the correct molecule is being discussed or ordered.

Visualization of Nomenclature Hierarchy
To clarify the relationships between the core structure and its various identifiers, the following

diagram illustrates the logical connections. The CAS number serves as the central,

unambiguous link to the chemical structure, from which all systematic names, synonyms, and

line notations are derived.
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Core Identity

Systematic & Structural IDs

Common Synonyms

CAS: 455-18-5

IUPAC Name
4-(trifluoromethyl)benzonitrile

InChIKey
DRNJIKRLQJRKMM...

Formula
C₈H₄F₃N

α,α,α-Trifluoro-p-tolunitrile

4-Cyanobenzotrifluoride

Benzonitrile,
4-(trifluoromethyl)-

Click to download full resolution via product page

Caption: Hierarchical relationship of identifiers for 4-(Trifluoromethyl)benzonitrile.

Conclusion
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The accurate identification of chemical compounds is a foundational requirement for rigorous

scientific research and development. 4-(Trifluoromethyl)benzonitrile, a compound of

significant industrial importance, is known by a variety of names derived from different

nomenclature systems and commercial practices. This guide provides a consolidated and

authoritative overview of these synonyms and identifiers. By referencing the CAS number 455-

18-5 and the IUPAC name 4-(trifluoromethyl)benzonitrile, professionals can ensure

maximum clarity, avoid ambiguity in communication and procurement, and facilitate more

effective information retrieval from scientific databases and literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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